Cas no 2274385-97-4 (tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
• CAS No: 2274385-97-4
• MF: C₁₅H₂₁ClFNO₃
• MW: 317.78354716301
• CID: 6035914
• PubChem ID: 165769240
• Update Time: 2025-05-21

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4397642
• tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
• 2274385-97-4

• Inchi： 1S/C15H21ClFNO3/c1-5-11(18-14(20)21-15(2,3)4)13(19)12-9(16)7-6-8-10(12)17/h6-8,11,13,19H,5H2,1-4H3,(H,18,20)
• InChI Key： RFYNJGBWXOFBHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(CC)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 317.1193994g/mol
• Monoisotopic Mass: 317.1193994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate is a compound with the CAS number 2274385-97-4, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a chloro-fluorophenyl substituent. The combination of these elements makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate involves a series of carefully designed steps, including nucleophilic substitution, esterification, and carbamate formation. Recent advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess, making it a promising candidate for chiral resolution studies. Researchers have also explored its reactivity under different reaction conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

One of the most notable applications of this compound lies in its role as a building block in drug discovery. The presence of the chloro-fluorophenyl group imparts unique electronic and steric properties, which are highly desirable in medicinal chemistry. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing therapeutic agents. Furthermore, its carbamate group can be easily modified to introduce additional functionality, enhancing its versatility in drug design.

Recent research has also focused on the environmental fate and toxicity of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate. Experimental data indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 5 days in aqueous environments. However, further studies are required to fully understand its impact on ecosystems and human health.

In terms of industrial applications, this compound has been evaluated as a potential precursor in the synthesis of agrochemicals and specialty chemicals. Its stability under various processing conditions makes it suitable for large-scale production methods. Additionally, the compound's compatibility with common solvents and reagents facilitates its use in multi-step synthesis protocols.

The structural uniqueness of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate has also inspired researchers to investigate its photochemical properties. Under UV irradiation, the molecule exhibits interesting photoreactivity, which could be harnessed for applications in light-induced reactions or materials science.

In conclusion, tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate is a versatile and intriguing compound with diverse applications across multiple disciplines. Its structural features, reactivity, and potential biological activity make it an important subject for ongoing research efforts.